(5E)-3-(4-chlorophenyl)-1-oxo-5-[[3-(trifluoromethyl)anilino]methylidene]-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-3-(4-chlorophenyl)-1-oxo-5-[[3-(trifluoromethyl)anilino]methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H12ClF3N2O2S/c18-12-4-6-14(7-5-12)23-10-26(25)15(16(23)24)9-22-13-3-1-2-11(8-13)17(19,20)21/h1-9,22H,10H2/b15-9+
• InChI Key: KIXLTOFKRFYSNT-OQLLNIDSSA-N
• Canonical SMILES: C1N(C(=O)C(=CNC2=CC=CC(=C2)C(F)(F)F)S1=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1N(C(=O)/C(=C\NC2=CC=CC(=C2)C(F)(F)F)/S1=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H12ClF3N2O2S
• Molecular Weight: 400.8 g/mol

Description

(5E)-3-(4-chlorophenyl)-1-oxo-5-[[3-(trifluoromethyl)anilino]methylidene]-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C17H12ClF3N2O2S and its molecular weight is 400.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study by Szczepański et al. (2020) describes the synthesis of a new methyl [3-(4-chlorophenyl)-2-{[(2,4-dichloro-1,3-thiazol-5-yl)methylidene]hydrazinylidene}-4-oxo-1,3-thiazolidin-5-ylidene]acetate, a compound related to (5E)-3-(4-chlorophenyl)-1-oxo-5-[[3-(trifluoromethyl)anilino]methylidene]-1,3-thiazolidin-4-one. This compound was characterized using IR, 1H, and 13C NMR spectroscopy methods (Szczepański, Tuszewska, & Trotsko, 2020).

Anticancer Properties

• Chandrappa et al. (2009) synthesized derivatives of the thiazolidinone framework to explore their anticancer effects. They found that certain compounds showed moderate to strong antiproliferative activity in human leukemia cell lines, suggesting potential applications in cancer therapy (Chandrappa, Kavitha, Shahabuddin, Vinaya, Kumar, Ranganatha, Raghavan, & Rangappa, 2009).
• Atta and Abdel‐Latif (2021) also investigated thiazolidinone derivatives, discovering good inhibitory activity against several cell lines, particularly those with thiazolidinone ring or thiosemicarbazide moiety in their structures (Atta & Abdel‐Latif, 2021).

Antimicrobial and Antifungal Properties

• Kumar et al. (2012) synthesized thiazolidinone derivatives and evaluated their antibacterial and antifungal activities, with some showing activity against various bacterial and fungal strains (Kumar, Kumar, Drabu, Khan, Alam, Malhotra, & Minhaj, 2012).

Physicochemical Properties

• Volkova, Levshin, and Perlovich (2020) characterized the physicochemical properties of a novel potential antifungal compound related to thiazolidinone. They focused on solubility in various solvents, revealing insights into the solute-solvent interactions and potential delivery pathways (Volkova, Levshin, & Perlovich, 2020).